Cas no 1492815-30-1 (2-(3-(2-methoxyethyl)-3H-imidazo[4,5-b]pyridin-2-yl)ethan-1-amine)

• Product Name: 2-(3-(2-methoxyethyl)-3H-imidazo[4,5-b]pyridin-2-yl)ethan-1-amine
• CAS No: 1492815-30-1
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 5578031
• Update Time: 2025-06-10

2-(3-(2-methoxyethyl)-3H-imidazo[4,5-b]pyridin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-b]pyridine-2-ethanamine, 3-(2-methoxyethyl)-
• 2-(3-(2-Methoxyethyl)-3h-imidazo[4,5-b]pyridin-2-yl)ethan-1-amine
• 2-(3-(2-methoxyethyl)-3H-imidazo[4,5-b]pyridin-2-yl)ethan-1-amine

• Inchi： 1S/C11H16N4O/c1-16-8-7-15-10(4-5-12)14-9-3-2-6-13-11(9)15/h2-3,6H,4-5,7-8,12H2,1H3
• InChI Key： MLZCIKRIGVSWSG-UHFFFAOYSA-N
• SMILES： C12N(CCOC)C(CCN)=NC1=CC=CN=2

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 406.4±35.0 °C(Predicted)
• pka: 9.07±0.10(Predicted)

Additional information on 2-(3-(2-methoxyethyl)-3H-imidazo[4,5-b]pyridin-2-yl)ethan-1-amine

Research Brief on 2-(3-(2-methoxyethyl)-3H-imidazo[4,5-b]pyridin-2-yl)ethan-1-amine (CAS: 1492815-30-1)

The compound 2-(3-(2-methoxyethyl)-3H-imidazo[4,5-b]pyridin-2-yl)ethan-1-amine (CAS: 1492815-30-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of this compound as a key intermediate in the development of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. The unique structural features of 2-(3-(2-methoxyethyl)-3H-imidazo[4,5-b]pyridin-2-yl)ethan-1-amine, particularly its imidazo[4,5-b]pyridine core, contribute to its ability to interact with specific kinase domains, making it a promising candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy in inhibiting the activity of a subset of tyrosine kinases involved in cancer cell proliferation. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the binding mechanism of the compound to its target kinases. The results indicated a high affinity and selectivity, suggesting potential for reduced off-target effects in therapeutic applications.

Another significant advancement was reported in a preprint article on bioRxiv, where the compound was evaluated for its pharmacokinetic properties. The study revealed favorable absorption and distribution profiles, with moderate metabolic stability. These findings are crucial for advancing the compound into preclinical development stages, as they address key challenges related to drug delivery and bioavailability.

Furthermore, recent patent filings (e.g., WO2023056123) have disclosed novel synthetic routes for the production of 2-(3-(2-methoxyethyl)-3H-imidazo[4,5-b]pyridin-2-yl)ethan-1-amine, emphasizing improvements in yield and purity. These developments are expected to facilitate large-scale production and further exploration of the compound's therapeutic potential.

In conclusion, 2-(3-(2-methoxyethyl)-3H-imidazo[4,5-b]pyridin-2-yl)ethan-1-amine (CAS: 1492815-30-1) represents a promising scaffold for the development of kinase-targeted therapies. Ongoing research is focused on optimizing its pharmacological properties and evaluating its efficacy in disease models. The compound's unique structural and functional attributes position it as a valuable asset in the quest for novel therapeutic agents.